Cas no 1806942-77-7 (4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde
• CAS No: 1806942-77-7
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872374
• Update Time: 2025-07-21

4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c1-14-8-5(3-13)6(9)4(2-12-8)7(10)11/h2-3,7H,1H3
• InChI Key： RBKZYMKFZYMOSW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde

Comprehensive Overview of 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde (CAS No. 1806942-77-7)

4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde (CAS No. 1806942-77-7) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a methoxypyridine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's aldehyde functionality allows for versatile chemical transformations, enabling the creation of diverse derivatives. Recent studies highlight its role in developing novel heterocyclic compounds, which are crucial in addressing modern challenges like antimicrobial resistance and sustainable agriculture. With the growing demand for fluorinated building blocks in medicinal chemistry, 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde has gained significant attention in both academic and industrial laboratories.

From an analytical perspective, the compound's pyridine core contributes to its stability and reactivity, while the chloro and difluoromethyl substituents enhance its electronic properties. These characteristics make it particularly useful in cross-coupling reactions, a topic frequently searched by synthetic chemists. The compound's molecular weight (217.58 g/mol) and purity standards are critical parameters for researchers investigating structure-activity relationships in drug design.

In the context of green chemistry trends, there's growing interest in optimizing synthetic routes for 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde to reduce environmental impact. Many researchers are searching for eco-friendly purification methods and catalytic processes involving this intermediate. Its compatibility with modern flow chemistry techniques makes it relevant to pharmaceutical manufacturers exploring continuous production systems.

The compound's spectral data (including NMR and HRMS profiles) is frequently requested by analytical chemists working on method development. Its distinct chromatographic behavior under reverse-phase conditions makes it an interesting subject for studies on HPLC method optimization, a common search term among quality control specialists. Proper handling and storage recommendations for this compound are also frequently queried in scientific forums.

Recent patent literature reveals innovative applications of CAS 1806942-77-7 in developing kinase inhibitors and herbicide safeners, aligning with current trends in personalized medicine and precision agriculture. The compound's logP value and hydrogen bonding capacity make it particularly valuable in addressing bioavailability challenges, a hot topic in drug formulation circles.

For researchers investigating structure-property relationships, the crystalline form of 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde presents interesting opportunities in polymorph screening. The compound's thermal stability profile (typically analyzed by DSC and TGA) is another area of frequent inquiry, especially for process chemists scaling up synthetic routes.

In the context of regulatory compliance, proper documentation for CAS 1806942-77-7 including Certificate of Analysis details and stability studies under various conditions are commonly requested by quality assurance professionals. The compound's shelf life and recommended storage conditions (typically under inert atmosphere at low temperatures) are practical considerations for laboratory managers.

From a market perspective, the availability of 4-Chloro-5-(difluoromethyl)-2-methoxypyridine-3-carboxaldehyde from multiple suppliers and its custom synthesis options are frequently discussed topics. The compound's pricing trends and bulk manufacturing capabilities are particularly relevant for pharmaceutical companies conducting cost-benefit analyses for new drug development projects.

Emerging research directions include exploring the compound's potential in metal-organic frameworks (MOFs) and as a ligand in asymmetric catalysis. These advanced applications demonstrate the continuing relevance of CAS 1806942-77-7 in cutting-edge chemical research, addressing contemporary challenges in materials science and synthetic methodology.